Cas no 57218-05-0 (Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-)

Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy- structure
57218-05-0 structure
Product Name:Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-
CAS No:57218-05-0
MF:C10H13ClO3
MW:216.661422491074
CID:346118
PubChem ID:12298886
Update Time:2025-04-19

Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-
    • 1-(2-chloroethoxy)-3,5-dimethoxybenzene
    • SCHEMBL9041156
    • DTXSID20486089
    • 57218-05-0
    • Inchi: 1S/C10H13ClO3/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7H,3-4H2,1-2H3
    • InChI Key: LVVKCFGTIIHIHY-UHFFFAOYSA-N
    • SMILES: ClCCOC1C=C(C=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 216.05539
  • Monoisotopic Mass: 216.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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